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Compound of Interest

Compound Name: Neopentasilane

Cat. No.: B600054

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available health and safety information for
Neopentasilane. It is intended for informational purposes for a technical audience and should
not be used as a substitute for a formal risk assessment or a comprehensive Safety Data Sheet
(SDS). All laboratory and handling procedures should be conducted in strict accordance with

an institution-specific safety assessment and the manufacturer's provided SDS.

Introduction

Neopentasilane (Si5H12), also known as Tetrasilylsilane, is a pyrophoric liquid silane that
serves as a chemical intermediate in research and development.[1][2] Due to its high reactivity
and hazardous properties, a thorough understanding of its health and safety profile is critical for
safe handling and use. This guide synthesizes the available data on the health and safety of
Neopentasilane.

It is important to note that specific quantitative toxicological data, such as median lethal dose
(LD50) and median lethal concentration (LC50) values, for Neopentasilane are not readily
available in the public domain. Similarly, detailed experimental protocols for toxicological
studies on Neopentasilane have not been published. The information presented herein is
primarily derived from the manufacturer's Safety Data Sheet and is supplemented with data
from related silane compounds to provide a broader context for its potential hazards.
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Health and Safety Data

The primary hazards associated with Neopentasilane are its pyrophoric and flammable nature,
as well as its severe corrosive effects on skin and eyes, and its potential for respiratory
irritation.[1][2]

GHS Classification

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides
a standardized framework for communicating hazard information. The GHS classification for
Neopentasilane is summarized in the table below.[1][2]

Hazard Class Category Hazard Statement

H225: Highly flammable liquid

Flammable Liquids 2
and vapor
o H250: Catches fire
Pyrophoric Liquids 1 . .
spontaneously if exposed to air
) ] o H314: Causes severe skin
Skin Corrosion/Irritation 1A
burns and eye damage
Serious Eye Damage/Eye 1 H318: Causes serious eye
Irritation damage
Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation

Hazard and Precautionary Statements

The following tables outline the hazard (H) and precautionary (P) statements associated with
Neopentasilane, providing guidance on its safe handling and emergency response.[1][2][3]

Hazard Statements[1][2][3]
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Code Statement

H225 Highly flammable liquid and vapor

H250 Catches fire spontaneously if exposed to air
H314 Causes severe skin burns and eye damage
H318 Causes serious eye damage

H335 May cause respiratory irritation

Precautionary Statements[1][4]
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Code Statement
Keep away from heat, hot surfaces, sparks,
P210 open flames and other ignition sources. No
smoking.
pP222 Do not allow contact with air.
P233 Keep container tightly closed.
Ground and bond container and receiving
P240 ,
equipment.
P24l Use explosion-proof electrical/ventilating/lighting
equipment.
pP242 Use only non-sparking tools.
Take precautionary measures against static
P243 ,
discharge.
P260 Do not breathe vapors.
Avoid breathing
P261 .
dust/fume/gas/mist/vapors/spray.
P264 Wash hands thoroughly after handling.
p271 Use only outdoors or in a well-ventilated area.
P280 Wear protective gloves/protective clothing/eye
protection/face protection.
IF SWALLOWED: rinse mouth. Do NOT induce
P301+P330+P331 N
vomiting.
IF ON SKIN: Immerse in cool water/wrap in wet
P302+P334
bandages.
IF ON SKIN (or hair): Take off immediately all
P303+P361+P353 contaminated clothing. Rinse skin with
water/shower.
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IF INHALED: Remove person to fresh air and

P304+P340 )
keep comfortable for breathing.
IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.
P310 Immediately call a POISON CENTER/doctor.
Call a POISON CENTER/doctor if you feel
pP312
unwell.
321 Specific treatment (see supplemental first aid
instruction on this label).
P363 Wash contaminated clothing before reuse.
In case of fire: Use alcohol resistant foam,
P370+P378 o ] o
carbon dioxide, dry chemical to extinguish.
Store in a well-ventilated place. Keep container
P403+P233 )
tightly closed.
P403+P235 Store in a well-ventilated place. Keep cool.
P405 Store locked up.
Store contents under an appropriate liquid or
pP422 _ PPToP d
inert gas.
Dispose of contents/container to an approved
P501

waste disposal plant.

Physical and Chemical Properties

Understanding the physical and chemical properties of Neopentasilane is essential for its safe
storage and handling.
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Property Value
Molecular Formula H12Si5[1][3]
Molecular Weight 152.52 g/mol [3]
Physical State Liquid[1][2]
Appearance Colorless, clear liquid[3]
Boiling Point 132-134 °CJ[3]
- Stable in sealed cylinders under a dry inert
Stability
atmosphere.[1][2]
Pyrophoric; catches fire spontaneously if
Reactivity exposed to air. Reacts with water, acids,

alcohols, and oxidizing agents.[1][2]

Toxicological Information

As previously stated, specific toxicological studies on Neopentasilane are not publicly
available. The acute toxicity is listed as "Not classified" in the manufacturer's SDS, indicating a
lack of data to meet classification criteria.[2] The primary health effects are related to its
corrosive properties and respiratory irritation.[1][2]

Information on Related Silanes

To provide some context on the potential inhalation toxicity of silanes, data from studies on the
parent compound, silane (SiH4), are presented below. It is crucial to recognize that these
findings may not be directly extrapolated to Neopentasilane.

In a study on the acute inhalation toxicity of silane in male ICR mice, the LC50 was estimated
to be between 5000 and 10,000 ppm for a 4-hour exposure. For shorter exposure durations of
30 minutes or 1 hour, the LC50 was greater than 10,000 ppm.

Experimental Protocols

Detailed experimental protocols for toxicological testing of Neopentasilane are not available.
However, based on the known hazards and the methodologies used for similar chemicals, the
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following outlines the likely approaches that would be taken.

General Protocol for Acute Inhalation Toxicity Study
(based on related silane studies)

o Test Species: Typically, rodents such as Sprague-Dawley rats or ICR mice.

o Exposure Method: Whole-body or nose-only inhalation exposure in a dynamic inhalation
chamber.

e Exposure Duration: Ranging from 30 minutes to 4 hours.

» Concentrations: A range of concentrations would be used to determine a dose-response
relationship.

e Endpoints Measured:
o Mortality (to determine LC50).
o Clinical signs of toxicity (e.g., respiratory distress, behavioral changes).
o Body weight changes.
o Post-mortem gross pathology of major organs.
o Histopathology of the respiratory tract and other target organs.

o Clinical chemistry and hematology parameters.

General Protocol for Dermal and Eye Irritation/Corrosion
Assessment

For a substance known to be corrosive, in vivo testing may be limited to prevent severe animal
suffering. A tiered approach is often used.

« In Vitro Assessment: Initial screening using validated in vitro models of human skin and
corneal epithelium to assess corrosive potential.
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« In Vivo Study (if necessary and ethically justified):
o Test Species: Albino rabbits are historically used.

o Dermal Irritation/Corrosion (OECD TG 404): A small amount of the substance is applied to
a shaved patch of skin. The site is observed for erythema (redness) and edema (swelling)
at specified intervals.

o Eye Irritation/Corrosion (OECD TG 405): A small amount of the substance is instilled into
the conjunctival sac of one eye. The eye is examined for effects on the cornea, iris, and
conjunctiva at specified intervals.

Visualizations
Logical Workflow for Neopentasilane Risk Assessment

The following diagram illustrates a logical workflow for conducting a risk assessment prior to
working with Neopentasilane.
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Preparation and Information Gathering

Obtain and Review
Safety Data Sheet (SDS)

\

Identify Hazards:
- Pyrophoric
- Flammable
- Corrosive
- Respiratory Irritant

\

Review Literature for
Similar Compounds

Exposure and l;;sk Assessment

Define Experimental Procedures
and Quantities

Y
Assess Potential Exposure Routes:
- Inhalation
- Dermal Contact

\

Evaluate Existing
Control Measures

Control Measurei; Implementation

Engineering Controls:
- Fume Hood
- Inert Atmosphere Glovebox

\

Administrative Controls:
- Standard Operating Procedures (SOPs)
- Training

\ 4

Personal Protective Equipment (PPE):
- Flame-Resistant Lab Coat
- Chemical Goggles/Face Shield
- Neoprene/Nitrile Gloves

Emergency ; "reparedness

Establish Emergency Procedures:
- Fire (Class D extinguisher)
- Spill
- Personal Exposure

\

Ensure Access to:
- Safety Shower
- Eyewash Station

Click to download full resolution via product page

Caption: Risk assessment workflow for Neopentasilane.
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Hypothetical Signaling Pathway for Chemical-Induced
Irritation

This diagram illustrates a generalized signaling pathway for skin and respiratory irritation that
could be initiated by a corrosive substance like Neopentasilane. This is a hypothetical model
and has not been specifically validated for Neopentasilane.
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- Respiratory Distress
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Caption: Hypothetical pathway for chemical-induced irritation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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